5-[2-(4-tert-butylbenzoyl)hydrazino]-5-oxopentanoic acid

• IUPAC Name: 5-[2-(4-tert-butylbenzoyl)hydrazinyl]-5-oxopentanoic acid
• InChI: InChI=1S/C16H22N2O4/c1-16(2,3)12-9-7-11(8-10-12)15(22)18-17-13(19)5-4-6-14(20)21/h7-10H,4-6H2,1-3H3,(H,17,19)(H,18,22)(H,20,21)
• InChI Key: YKAOUNXKLNOWQT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NNC(=O)CCCC(=O)O
• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol

Description

5-[2-(4-tert-butylbenzoyl)hydrazino]-5-oxopentanoic acid (Boc-Lys(Boc)-OH) is a compound that is commonly used in scientific research. It is a derivative of lysine, an amino acid that is found in many proteins in the body. Boc-Lys(Boc)-OH is used in various research applications due to its unique properties and mechanism of action.

Mechanism of Action

Boc-Lys(Boc)-OH works by protecting the amino group of lysine. This allows for the selective reaction of other functional groups in the peptide chain during synthesis. Boc-Lys(Boc)-OH also enhances the stability of peptides and proteins by preventing degradation by proteases.
Biochemical and Physiological Effects:
Boc-Lys(Boc)-OH has no known biochemical or physiological effects on the body. It is not metabolized by the body and is excreted unchanged in the urine.

Advantages and Limitations for Lab Experiments

The advantages of using Boc-Lys(Boc)-OH in lab experiments include its ability to protect the amino group of lysine, its stability, and its compatibility with various synthesis methods. The limitations of using Boc-Lys(Boc)-OH include its cost, its potential toxicity, and the need for specialized equipment and expertise for its synthesis.

Future Directions

For the use of Boc-Lys(Boc)-OH in scientific research include its application in the synthesis of novel peptides and proteins with improved stability and therapeutic efficacy.

Scientific Research Applications

Boc-Lys(Boc)-OH is used in various scientific research applications. It is commonly used in peptide synthesis due to its ability to protect the amino group of lysine. Boc-Lys(Boc)-OH is also used as a building block for the synthesis of peptides and proteins. It is used in the synthesis of antimicrobial peptides, which have potential applications in the treatment of infectious diseases. Boc-Lys(Boc)-OH is also used in the synthesis of cell-penetrating peptides, which have potential applications in drug delivery.